Cas no 104594-70-9 (Caffeic acid phenethyl ester)

• Product Name: Caffeic acid phenethyl ester
• CAS No: 104594-70-9
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD00866470
• CID: 62488
• PubChem ID: 24278341
• Update Time: 2026-03-09

Caffeic acid phenethyl ester Chemical and Physical Properties

Names and Identifiers

• Phenethyl 3-(3,4-dihydroxyphenyl)acrylate
• CAPE
• Phenylethyl caffeate
• Caffeic acid phenethyl ester
• Phenethyl caffeate
• CAFFEIC ACID PHENETHYL ESTER(CAPE)(P)
• Caffeic acid phenylethyl ester
• CAFFEIC ACID PHENYLETHYL ESTER(CAPE)(RG) PrintBack
• Caffeic acid-phenethyl ester
• Calcon (C.I.15705)
• 3,4-Dihydroxycinnamic Acid Phenethyl Ester
• Phenethyl 3,4-Dihydroxycinnamate
• Phenylethy caffeate
• CAPE,PhenethylCaffeate
• Caffeic acid phenethyl
• Propolis powder extract
• beta-phenylethylcaffeate
• PHENETHYL CAFFEATE (CAPE)
• KAFFEESUREPHENYLETHYLESTER
• CAFFEICACIDPHENYLETHERESTER
• Capeee
• 2-phenylethyl caffeate
• G960R9S5SK
• Caffeic acid 2-phenylethyl ester
• SWUARLUWKZWEBQ-VQHVLOKHSA-N
• 2-phenylethyl 3-(3,4-dihydroxyphenyl)-2-propenoate
• Caffeic Acid Phenethyl Ester, Synthetic
• 2-phenylethyl (E
• Caffeic acid beta-phenylethyl ester
• SR-01000075785-6
• 115610-29-2
• Phenethyl (E)-caffeate
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 2-phenylethyl ester, (E)-
• HMS3260F20
• caffeic acid phenethylester
• 2-phenylethyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• SR-01000075785-9
• Phenylethyl caffeate, (E)-
• s7414
• HMS1791N22
• (E)-3-(3,4-Dihydroxy-phenyl)-acrylic acid phenethyl ester
• 104594-70-9
• SR-01000075785-1
• Phenylethyl 3,4-dihydroxycinnamate
• NCGC00260954-01
• HMS1361N22
• (E)-phenethyl3-(3,4-dihydroxyphenyl)acrylate
• FR102
• CCG-39542
• BSPBio_003586
• C-1400
• Caffeic acid phenethyl ester, >=97% (HPLC), powder
• NCGC00093727-02
• MLS000859889
• DTXSID80861176
• CHEBI:93478
• BSPBio_001560
• NCGC00093727-06
• AC-8896
• HMS1989N22
• MLS002207297
• caffeic acidphenethylester
• BRD-K84709232-001-02-6
• 2-phenylethyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
• BRD-K96188950-001-04-5
• UNII-G960R9S5SK
• phenethyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• NCGC00093727-05
• AS-14021
• EU-0100269
• Tox21_500269
• caffeic-acid-phenethyl-ester
• C 8221
• MFCD00866470
• HY-N0274
• NCGC00093727-04
• LP00269
• HMS2233J04
• 3-(3,4-Dihydroxyphenyl)-2-propenoic acid 2-phenylethyl ester
• NCGC00093727-07
• AKOS015888207
• CHEMBL319244
• 2-phenylethyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Caffeic acid ester
• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 2-phenylethyl ester
• NCGC00093727-03
• PHENETHYL CAFFEATE [INCI]
• SPECTRUM1502209
• NCGC00093727-08
• Methanone, 1,1'-(1,2-cyclopropanediyl)bis[1-phenyl-
• LS-14562
• Caffeic acid-phenylethyl ester
• Lopac0_000269
• BDBM50029207
• NCGC00093727-01
• Trans-Caffeic Acid Phenethyl Ester
• (E)-phenethyl 3-(3,4-dihydroxyphenyl)acrylate
• SDCCGSBI-0050257.P002
• Caffeic acid phenethyl ester(CAPE)
• SW219156-1
• BRD-K96188950-001-02-9
• HMS3402N22
• caffeic acid phenylethylester
• 2-Phenylethyl (2e)-3-(3,4-Dihydroxyphenyl)prop-2-Enoate
• CS-0008774
• SMR000326751
• 3-(3,4-Dihydroxy-phenyl)-acrylic acid phenethyl ester
• Q15410860
• IDI1_034030
• HMS3413D22
• 100981-80-4
• QTL1_000016
• HMS3649C16
• BCP27877
• QAP
• CHEBI:8062
• HMS3677D22
• NCGC00093727-09
• NCGC00093727-16
• SR-01000075785
• MLSMR
• Phenetyl caffeate
• 2-Phenylethyl caffeoate
• Caffeic acid phenethyl esterCAPE; Phenylethyl caffeate
• BRD-K96188950-001-15-1
• 1ST14259
• BRD-K96188950-001-16-9

• MDL： MFCD00866470
• Inchi： 1S/C17H16O4/c18-15-8-6-14(12-16(15)19)7-9-17(20)21-11-10-13-4-2-1-3-5-13/h1-9,12,18-19H,10-11H2/b9-7+
• InChI Key： SWUARLUWKZWEBQ-VQHVLOKHSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.10485899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: 10
• Molecular Weight: 284.31

Experimental Properties

• Color/Form: Powder
• Density: 1.2660
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 498.6±45.0 °C at 760 mmHg
• Flash Point: 185.1±22.2 °C
• Solubility: Soluble in ethyl acetate at 50mg/ml. Soluble in DMSO and ethanol.
• PSA: 66.76000
• LogP: 2.89690
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• λmax: 323(lit.)
• Sensitiveness: Light Sensitive

Caffeic acid phenethyl ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：UD3334375
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Caffeic acid phenethyl ester

Caffeic acid phenethyl ester (CAS No. 104594-70-9): A Comprehensive Overview

Caffeic acid phenethyl ester, also known by its CAS number 104594-70-9, is a naturally occurring polyphenolic compound that has garnered significant attention in the field of pharmaceutical research and nutraceutical applications. This compound, commonly referred to as CAPE, is derived from various plants and has been studied extensively for its potential health benefits and biological activities. The structural composition of caffeic acid phenethyl ester consists of a phenolic ring linked to a phenoxyacetic acid moiety, which contributes to its unique chemical properties and biological interactions.

The pharmacological properties of Caffeic acid phenethyl ester have been the subject of numerous scientific investigations. Research has demonstrated that CAPE exhibits potent antioxidant, anti-inflammatory, and anticarcinogenic effects. These properties are attributed to its ability to scavenge free radicals and modulate various signaling pathways involved in inflammation and cell proliferation. In recent years, the interest in caffeic acid phenethyl ester has been further fueled by its potential role in neuroprotection and cardiovascular health.

One of the most compelling aspects of Caffeic acid phenethyl ester is its mechanism of action. Studies have shown that CAPE can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has been observed to suppress the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), enzymes that are crucial in the pathogenesis of inflammation. These findings have positioned caffeic acid phenethyl ester as a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases.

In the realm of oncology, Caffeic acid phenethyl ester has shown remarkable promise. Preclinical studies have indicated that CAPE can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Furthermore, it has been found to inhibit the metastatic potential of cancer cells by disrupting extracellular matrix degradation and inhibiting angiogenesis. These effects are thought to be mediated through the modulation of key signaling molecules such as Akt, NF-κB, and Wnt pathways. The translational potential of these findings is further supported by clinical trials that have begun to explore the efficacy of caffeic acid phenethyl ester in combination with conventional cancer therapies.

The cardiovascular benefits associated with Caffeic acid phenethyl ester are another area of significant interest. Research has demonstrated that CAPE can improve endothelial function by upregulating nitric oxide synthase (NOS) expression and enhancing the bioavailability of nitric oxide (NO). Additionally, it has been shown to reduce oxidative stress and prevent LDL oxidation, processes that are central to the development of atherosclerosis. These effects suggest that Caffeic acid phenethyl ester may serve as a valuable adjunct therapy for cardiovascular diseases.

The neuroprotective properties of Caffeic acid phenethyl ester have also been extensively studied. Evidence suggests that CAPE can protect against neurodegenerative diseases such as Alzheimer's and Parkinson's by inhibiting β-secretase activity, reducing amyloid-beta aggregation, and mitigating oxidative damage in neurons. Furthermore, it has been observed to enhance cognitive function by modulating cholinergic pathways. These findings highlight the potential of caffeic acid phenethyl ester as a therapeutic agent for neuroprotection.

The pharmacokinetics and bioavailability of Caffeic acid phenethyl ester are critical factors that influence its clinical efficacy. Research has shown that CAPE exhibits moderate oral bioavailability due to its rapid absorption from the gastrointestinal tract. However, its metabolic stability is relatively short-lived, necessitating repeated dosing or formulation strategies that enhance its bioavailability. Advances in drug delivery systems have opened new avenues for optimizing the pharmacokinetic profile of caffeic acid phenethyl ester, thereby improving its therapeutic potential.

The safety profile of Caffeic acid phenethyl ester is another important consideration. Preclinical studies have demonstrated that CAPE is generally well-tolerated at therapeutic doses, with minimal adverse effects reported. However, long-term studies are needed to fully characterize its safety profile in humans. Despite this, the extensive preclinical data supporting its efficacy make Caffeic acid phenethyl ester a promising candidate for clinical development.

In conclusion, Caffeic acid phenethyl ester (CAS No. 104594-70-9) is a multifaceted compound with significant therapeutic potential across various disease areas. Its ability to modulate inflammatory pathways, induce apoptosis in cancer cells, improve endothelial function, and protect against neurodegenerative diseases underscores its value as a pharmacological agent. As research continues to uncover new applications for this compound, it is likely that additional therapeutic uses will be identified, further solidifying its role in modern medicine.